Cas no 941898-56-2 (N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide)

• Product Name: N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• CAS No: 941898-56-2
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 5441698
• Update Time: 2025-06-11

N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxoquinoline-3-carboxamide
• N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C19H17ClN2O3/c1-3-22-15-7-5-4-6-13(15)17(23)16(19(22)25)18(24)21-14-10-12(20)9-8-11(14)2/h4-10,23H,3H2,1-2H3,(H,21,24)
• InChI Key： UVTSJUJMTKKIPZ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(O)=C(C(NC2=CC(Cl)=CC=C2C)=O)C1=O

Additional information on N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 941898-56-2)

N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 941898-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique molecular structure, which includes a chloro-methylphenyl group and a hydroxy-oxo-dihydroquinoline backbone. Researchers are particularly interested in its potential applications due to its structural similarity to other bioactive quinoline compounds.

The compound's CAS No. 941898-56-2 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its IUPAC name reflects the intricate arrangement of functional groups, which contribute to its reactivity and potential utility in drug discovery. Recent studies have explored its role as a precursor in synthesizing novel therapeutic agents, particularly in targeting specific enzymatic pathways.

In the context of current research trends, N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide aligns with the growing demand for small-molecule modulators in precision medicine. Its hydroxyquinoline moiety is a common feature in compounds investigated for their anti-inflammatory and antimicrobial properties. This has led to increased searches for "quinoline-based drug candidates" and "CAS 941898-56-2 applications" in academic and industrial circles.

From a synthetic chemistry perspective, the compound's carboxamide group offers versatility in derivatization, making it a valuable intermediate for structure-activity relationship (SAR) studies. Researchers frequently inquire about "synthetic routes for CAS 941898-56-2" and "N-(5-chloro-2-methylphenyl)quinoline derivatives," highlighting its relevance in medicinal chemistry optimization. Analytical techniques such as HPLC and NMR are typically employed to characterize its purity and confirm its structural integrity.

The stability of CAS No. 941898-56-2 under various conditions is another area of interest, particularly for formulation scientists. Questions like "storage conditions for hydroxyquinoline carboxamides" and "solubility of N-(5-chloro-2-methylphenyl) derivatives" are commonly encountered in pharmaceutical forums. These practical considerations are essential for ensuring reproducible results in both in vitro and in vivo studies.

Beyond its chemical properties, the compound's potential biological activities have sparked discussions in drug discovery communities. While not yet clinically approved, its structural features suggest possible interactions with proteins involved in cellular signaling. This has led to speculative queries about "mechanism of action of dihydroquinoline carboxamides" and "target identification for CAS 941898-56-2" in research-oriented search engines.

In summary, N-(5-chloro-2-methylphenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide represents a compelling case study in modern medicinal chemistry. Its CAS No. 941898-56-2 serves as a gateway to a wealth of technical data, while its molecular architecture continues to inspire innovative research directions. As the scientific community increasingly focuses on structure-based drug design, compounds like this will likely remain at the forefront of exploratory pharmacology.